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Identified Degradants and Impurities of Cloperastine

The table below summarizes the known degradation products and process-related impurities of Cloperastine

Hydrochloride identified from the search results.

Compound Tvpe Key Characteristic /| Proposed Identification
Name 5 Structure Method
Benzaldehyde Major m/z 105.03; formed via ether bond MS/MS

[1] Degradant

Impurity A [2] Process-
related
Impurity

Impurity B [2] Process-
related
Impurity

Impurity C [2] Process-
related
Impurity

cleavage under all stress conditions.

1-[2-(diphenylmethoxy)ethyl]piperidine
(lacks chloro-substituent).

1,1'-(oxybis(ethane-2,1-diyl))dipiperidine.

1-[2-[(4-chlorophenyl)
(phenyl)methoxy]ethyl]pyridine.

MS, NMR (1H, 13C,
HSQC, HMBC, 1H-1H
COSY)

MS, NMR (1H, 13C,
HSQC, HMBC, 1H-1H
COSY)

MS, NMR (1H, 13C,
HSQC, HMBC, 1H-1H
COSY)
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Compound Tvpe Key Characteristic / Proposed Identification

Name L Structure Method

Impurity D [2] Process- 4-Chlorobenzophenone (starting Not specified
related material). (reference standard
Impurity used)

Impurity E [2] Process- 4-Chloro-alpha-((2-(piperidin-1- MS, NMR (1H, 13C,
related yl)ethoxy)methyl)benzhydrol. HSQC, HMBC, 1H-1H
Impurity COosY)

The formation of the major degradant, Benzaldehyde, can be visualized through the following degradation

pathway:

[Cloperastine Hydrochloride]—> Ether Bond Cleavage %(Benzaldehyde)

Click to download full resolution via product page

Analytical and Experimental Methodologies

The studies provided detailed methodologies suitable for identifying Cloperastine and its related substances.

e Forced Degradation Study Protocol [1]:

o Conditions: Cloperastine was subjected to acidic, basic, and oxidative stress conditions.

o Duration: 45 minutes.

o Results: The highest degradation (22.86%) occurred under basic conditions, followed by acidic
(20.68%) and oxidative (12.86%) conditions.

e HPLC Method for Impurity Profiling [2]:

o Column: Inertsil ODS (4.6 x 100 mm i.d., 3 ym).

o Mobile Phase: Methanol - 0.1 mol/L potassium dihydrogen phosphate solution - perchloric acid
(60:40:0.16, Viviv).

o Note: This method was specifically developed to resolve Impurity C, which co-eluted with the
main peak using previously reported systems.
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¢ Structural Elucidation Techniques [2]:

o The structures of five process-related impurities were confirmed using a combination of Mass
Spectrometry (MS) and advanced Nuclear Magnetic Resonance (NMR) techniques,
including 1H NMR, 13C NMR, HSQC, HMBC, and 1H-1H COSY.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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